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Compound of Interest

Compound Name: UVI3003

Cat. No.: B1142216 Get Quote

For Immediate Implementation: This document provides critical safety and logistical guidance

for researchers, scientists, and drug development professionals working with UVI3003.

Adherence to these protocols is essential for ensuring personal safety and maintaining a

secure laboratory environment.

UVI3003 is a highly selective antagonist of the retinoid X receptor (RXR) and is a potent

bioactive compound intended for research use only.[1][2][3][4] Due to its biological activity,

including demonstrated teratogenicity in Xenopus embryos, stringent safety measures are

required during handling, storage, and disposal.[5][6]

Personal Protective Equipment (PPE) for UVI3003
A multi-layered approach to PPE is mandatory to prevent accidental exposure. The required

level of protection varies depending on the specific task being performed.
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Task Category Primary PPE
Secondary/Task-Specific
PPE

General Laboratory Operations

- Safety glasses with side

shields- Laboratory coat-

Closed-toe shoes

- Nitrile gloves

Handling of Powders/Solids

- Chemical splash goggles-

Chemical-resistant laboratory

coat- Double-gloving (e.g.,

nitrile gloves)- Closed-toe

shoes

- Face shield- Respiratory

protection (if weighing outside

of a certified chemical fume

hood)

Handling of Liquids/Solutions

- Chemical splash goggles-

Chemical-resistant laboratory

coat- Nitrile gloves- Closed-toe

shoes

- Face shield- Chemical-

resistant apron

Equipment Cleaning &

Decontamination

- Chemical splash goggles-

Heavy-duty, chemical-resistant

gloves- Chemical-resistant

laboratory coat- Closed-toe

shoes

- Face shield- Chemical-

resistant apron

Waste Disposal

- Chemical splash goggles-

Chemical-resistant laboratory

coat- Nitrile gloves- Closed-toe

shoes

- Face shield

Operational Plan: From Receipt to Disposal
Following a systematic workflow is crucial for the safe handling of UVI3003.

Receiving and Storage
Upon receipt, visually inspect the container for any damage or leaks.

UVI3003 powder should be stored at -20°C.[1][4]
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Stock solutions, typically prepared in solvents like DMSO or ethanol, should be aliquoted to

avoid repeated freeze-thaw cycles and stored at -80°C.[3]

Clearly label all primary and secondary containers with the compound name, concentration,

date, and appropriate hazard symbols.

Preparation of Solutions
All handling of UVI3003 powder, including weighing and initial solubilization, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Use a dedicated set of non-sparking laboratory equipment (e.g., spatulas, weighing paper).

UVI3003 is soluble in DMSO and ethanol.[1] When preparing solutions, add the solvent to

the powder slowly to prevent splashing.

For in-vivo studies, protocols often involve solvents such as DMSO, PEG300, Tween-80, and

corn oil.[3]

Experimental Procedures
Conduct all experiments involving UVI3003 in a designated and clearly marked area.

Always wear the appropriate PPE as outlined in the table above.

Avoid skin and eye contact. In case of accidental contact, immediately flush the affected area

with copious amounts of water for at least 15 minutes and seek medical attention.[7]

Do not eat, drink, or apply cosmetics in the laboratory area.[7]

Spill Management
In the event of a spill, immediately alert personnel in the vicinity.

For small spills, use an appropriate absorbent material (e.g., chemical absorbent pads or

sand) to contain and clean up the spill.

For larger spills, evacuate the area and follow your institution's emergency procedures.
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All materials used for spill cleanup should be treated as hazardous waste and disposed of

accordingly.

Disposal Plan
Proper disposal of UVI3003 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Chemical Waste: All unused UVI3003 powder and solutions are to be disposed of as

hazardous chemical waste. Do not dispose of down the drain.[8][9]

Contaminated Materials: All disposable items that have come into contact with UVI3003,

including pipette tips, gloves, weighing paper, and empty containers, must be collected in a

designated, sealed, and clearly labeled hazardous waste container.

Waste Segregation: Segregate UVI3003 waste from other laboratory waste streams to

prevent unintentional chemical reactions.[9]

Waste Collection: Follow your institution's guidelines for the collection and disposal of

hazardous chemical waste. This typically involves arranging for pickup by a licensed waste

disposal service.[10]

Safe Handling Workflow
The following diagram illustrates the key stages of the safe handling and disposal process for

UVI3003.
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Caption: Workflow for the safe handling of potent chemical compounds.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1142216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1142216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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